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Compound of Interest

Compound Name: ML311

Cat. No.: B1676646 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

research chemical ML311 (CAS 315698-17-0), a selective inhibitor of the Mcl-1/Bim interaction.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Handling Precautions:

Prior to handling ML311, it is imperative to consult the Safety Data Sheet (SDS). Personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at

all times. Work with ML311 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or aerosols. In case of skin or eye contact,

flush the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

Step-by-Step Disposal Protocol
The disposal of ML311, a halogenated organic compound, must be handled as hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

solid waste.

Segregation of Waste:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

Do not mix ML311 waste with non-halogenated organic waste, as this can complicate and

increase the cost of disposal.
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Solid waste contaminated with ML311 (e.g., weighing paper, contaminated pipette tips,

gloves) should be collected separately from liquid waste.

Liquid Waste Containing ML311:

Collect all liquid waste containing ML311 in a dedicated, leak-proof, and chemically

compatible container. The container must be clearly labeled as "Hazardous Waste:

Halogenated Organic Solvents" and list ML311 as a constituent.

Keep the container sealed when not in use to prevent the release of vapors.

Store the waste container in a designated satellite accumulation area within the laboratory.

Solid Waste Contaminated with ML311:

Place all solid waste, such as contaminated gloves, weighing boats, and absorbent paper,

into a designated, properly labeled solid waste container for halogenated organic

compounds.

Ensure the container is sealed to prevent the escape of any residual powder.

Arranging for Disposal:

Once the waste container is full (typically no more than 75% capacity), arrange for its

collection by your institution's Environmental Health and Safety (EHS) department.

Follow your institution's specific procedures for chemical waste pickup, which may involve

completing an online request form and ensuring the waste is properly packaged and

labeled.

Quantitative Biological Activity of ML311
ML311 is a potent inhibitor of the Mcl-1/Bim protein-protein interaction, demonstrating efficacy

in various cancer cell lines. The following table summarizes key quantitative data on its

biological activity.[1]
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Cell Line EC50 (µM) GI50 (nM)

MCL-1-1780 0.31

DHL-6 3.3

NCI-H929 1.6

Bcl2-1863 1.1

RPMI-8226 <900

SR <900

NCI-H322M <900

NCI-H60 <900

HCC-2998 <900

KM12 <900

SF-295 <900

U251 <900

PC-3 <900

Visualizing Key Processes
To further clarify the procedures and the mechanism of action of ML311, the following diagrams

are provided.
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Caption: Signaling pathway of Mcl-1 and Bim in apoptosis and the inhibitory action of ML311.
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Caption: Workflow for the proper disposal of ML311 chemical waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1676646?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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